Cas no 2228244-08-2 (tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate
• CAS No: 2228244-08-2
• MF: C₁₃H₂₀N₂O₆S
• MW: 332.372702598572
• CID: 6435185
• PubChem ID: 165845826
• Update Time: 2025-05-20

tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate
• EN300-1899800
• 2228244-08-2
• tert-butyl N-{3-methoxy-4-[(sulfamoyloxy)methyl]phenyl}carbamate

• Inchi： 1S/C13H20N2O6S/c1-13(2,3)21-12(16)15-10-6-5-9(11(7-10)19-4)8-20-22(14,17)18/h5-7H,8H2,1-4H3,(H,15,16)(H2,14,17,18)
• InChI Key： HVLUAVWQQCHUSK-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=CC=1OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 332.10420754g/mol
• Monoisotopic Mass: 332.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 125Ų

Additional information on tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate

Comprehensive Guide to tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate (CAS No. 2228244-08-2)

tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate (CAS No. 2228244-08-2) is a specialized chemical compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and medicinal chemistry. With the increasing demand for novel therapeutic agents, researchers are focusing on compounds like tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate due to its unique structural features and potential biological activities.

The molecular structure of tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate includes a tert-butyl carbamate group, a methoxy substituent, and a sulfamoyloxy moiety. These functional groups contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The compound's CAS number, 2228244-08-2, is essential for precise identification in scientific literature and regulatory documentation.

One of the key applications of tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate is in the development of enzyme inhibitors and prodrugs. Researchers are particularly interested in its potential role in targeting specific enzymes involved in inflammatory and metabolic disorders. The sulfamoyloxy group, in particular, is known for its ability to interact with biological targets, enhancing the compound's efficacy in drug design.

In recent years, the pharmaceutical industry has seen a surge in interest around carbamate-based compounds, driven by their favorable pharmacokinetic properties. tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate is no exception, as it offers a balance between solubility and membrane permeability, which are critical factors in drug development. This has led to its inclusion in numerous preclinical studies aimed at discovering new treatments for chronic diseases.

From a synthetic chemistry perspective, tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate serves as a versatile building block. Its tert-butyl group provides steric protection, while the methoxy and sulfamoyloxy functionalities allow for further chemical modifications. This makes the compound a popular choice for researchers working on structure-activity relationship (SAR) studies and lead optimization.

The growing emphasis on green chemistry and sustainable synthesis has also impacted the use of tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate. Scientists are exploring eco-friendly methods to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the broader trend in the chemical industry to adopt more environmentally responsible practices.

For those sourcing tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate, it is crucial to ensure high purity and proper storage conditions. The compound should be stored in a cool, dry place, away from light and moisture, to maintain its stability. Reputable suppliers typically provide detailed technical data sheets, including information on solubility, melting point, and spectroscopic data, to assist researchers in their work.

In conclusion, tert-butyl N-{3-methoxy-4-(sulfamoyloxy)methylphenyl}carbamate (CAS No. 2228244-08-2) is a compound of significant interest in pharmaceutical and chemical research. Its unique structure, combined with its potential applications in drug discovery, makes it a valuable tool for scientists. As research continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents and innovative synthetic methodologies.